(2-Ethoxyphenyl)(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone
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Description
(2-Ethoxyphenyl)(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H23N3O3S and its molecular weight is 397.49. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Pharmacokinetics
One of the primary applications in scientific research for compounds like "(2-Ethoxyphenyl)(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone" is understanding their metabolism and pharmacokinetics. Studies have been conducted to identify the metabolic pathways and excretion profiles of related compounds in both humans and animal models. For instance, research on the orexin 1 and 2 receptor antagonist, SB-649868, showed extensive metabolism with principal routes via oxidation and subsequent rearrangement, with excretion mainly through feces and urine (Renzulli et al., 2011). Similarly, the metabolism of BMS-690514, an inhibitor of human epidermal growth factor and vascular endothelial growth factor receptors, highlighted its extensive biotransformation and elimination via multiple pathways (Christopher et al., 2010).
New Psychoactive Substances (NPS) Analysis
Another significant application is the identification and characterization of new psychoactive substances (NPS). NPS are a diverse group of compounds designed to mimic the effects of controlled drugs, presenting a challenge for toxicological analysis due to their novel structures and potent effects. For example, studies on 3-MeO-PCP, a derivative of phencyclidine, explored its intoxication effects, metabolism, and analytical detection in biological specimens, providing insights into the toxicological implications and forensic identification of such NPS (Ameline et al., 2018).
Analytical Characterization
The analytical characterization of compounds like "this compound" and their metabolites is crucial for understanding their pharmacological properties, toxicology, and potential therapeutic applications. Techniques such as 1H NMR spectroscopy, GC-MS, and UPLC-MS/MS are employed to identify, quantify, and study the pharmacokinetics of these substances. For instance, identification and analytical characterization of seven NPS in a complex toxicological fatal case highlighted the importance of a combination of analytical techniques for resolving forensic cases involving NPS (Ameline et al., 2019).
Properties
IUPAC Name |
(2-ethoxyphenyl)-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3S/c1-2-26-18-8-4-3-7-17(18)21(25)24-10-5-6-15(13-24)12-19-22-20(23-27-19)16-9-11-28-14-16/h3-4,7-9,11,14-15H,2,5-6,10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHLJEYQFEGRBMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)N2CCCC(C2)CC3=NC(=NO3)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.